1-Methylcyclohexanecarboxylic Acid-d10

• Molecular Formula: C8H14O2
• Molecular Weight: 152.26 g/mol
• InChI: InChI=1S/C8H14O2/c1-8(7(9)10)5-3-2-4-6-8/h2-6H2,1H3,(H,9,10)/i2D2,3D2,4D2,5D2,6D2
• InChIKey: REHQLKUNRPCYEW-DMFASMMLSA-N

1-Methylcyclohexanecarboxylic Acid-d10 – Perdeuterated Internal Standard

1-Methylcyclohexanecarboxylic Acid-d10 (CAS of unlabeled form: 1123-25-7) is a stable isotope-labeled analog in which all ten non-carboxylic hydrogen atoms of the parent 1-methylcyclohexanecarboxylic acid are replaced by deuterium, yielding the molecular formula C₈H₄D₁₀O₂ and an average molecular weight of 152.26 . It belongs to the class of saturated alicyclic carboxylic acids and is supplied as a neat, semi-solid material with lot-specific certificates of analysis . Its principal utility lies in serving as a deuterated internal standard for quantitative mass spectrometry and NMR analyses, as well as a labeled precursor in the synthesis of p38 MAP kinase inhibitors [1].

Product Class Perdeuterated Internal Standard

Primary Workflow SIL-IS for LC-MS/MS and NMR Quantitation

Labeling Context Labeled precursor for p38 MAP kinase inhibitor synthesis

• [1] MedChemExpress. 1-Methylcyclohexanecarboxylic Acid-d10 – Stable Isotope Product Description. HY-W101120. Retrieved April 2026. View Source

Why 1-Methylcyclohexanecarboxylic Acid-d10 Cannot Be Replaced

Generic substitution is precluded by two intertwined factors: isotopic scrambling and application specificity. The unlabeled protium analog (C₈H₁₄O₂, MW 142.20) co-elutes with and is isobaric to the endogenous analyte in LC-MS/MS methods, rendering it useless as an internal standard for accurate quantitation . Conversely, lower-deuterated analogs (e.g., d3 or d5 forms, if available) provide an insufficient mass shift (Δm of only 3–5 Da), which may fail to resolve the internal standard from the analyte's natural isotopic envelope, especially for analytes with broad isotopic distributions [1]. Structurally distinct deuterated cycloalkane carboxylic acids (e.g., cyclohexanecarboxylic acid-d11) lack the methyl substituent and thus exhibit different extraction recovery, chromatographic retention, and ionization efficiency, violating the core assumption of identical physicochemical behavior required for reliable internal standardization [2]. The d10 compound occupies a unique intersection: it provides the maximum achievable deuterium incorporation for this scaffold (Δm = 10 Da), ensuring baseline mass separation from the protium analyte, while remaining chemically identical to the target molecule in all pre-detection analytical steps .

Unlabeled protium analog co-elutes and is isobaric, preventing accurate quantitation as an internal standard.

Lower-deuterated analogs (e.g., d3) may not resolve from the analyte’s natural isotopic envelope, risking interference near the LLOQ.

Structurally distinct deuterated cycloalkane acids (e.g., d11) exhibit altered recovery, retention, and ionization, violating physicochemical matching.

• [1] Stokvis, E., Rosing, H., & Beijnen, J.H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Restek. Choosing an Internal Standard. Published October 25, 2015. View Source

Head-to-Head Evidence for 1-Methylcyclohexanecarboxylic Acid-d10

Mass Spectrometric Differentiation from Protium Analog

1-Methylcyclohexanecarboxylic Acid-d10 (C₈H₄D₁₀O₂, MW 152.26) provides a molecular weight shift of +10.06 Da relative to the unlabeled protium analog (C₈H₁₄O₂, MW 142.20), enabling complete baseline mass separation in quadrupole and time-of-flight mass analyzers . In contrast, a hypothetical d3 analog (MW ~145.2) would provide only ~3 Da shift, risking overlap with the [M+1] and [M+2] natural isotopic peaks of the analyte, particularly for compounds with multiple heteroatoms or at concentrations near the lower limit of quantitation (LLOQ) [1]. The +10 Da shift places the internal standard signal entirely outside the analyte's isotopic cluster, eliminating cross-talk in selected reaction monitoring (SRM) transitions .

Mass Shift vs Protium

Head-to-head

ΔMW = +10.06 Da vs unlabeled analog

Baseline mass separation from analyte; eliminates isobaric cross-talk.

d3 analog provides only ~3 Da shift, risking overlap with isotopic cluster.

Evidence Dimension	Molecular weight and mass shift vs. protium analog
Target Compound Data	MW = 152.26 Da (average); monoisotopic mass = 152.162 Da
Comparator Or Baseline	Unlabeled 1-Methylcyclohexanecarboxylic Acid: MW = 142.20 Da; monoisotopic mass = 142.099 Da. Hypothetical d3 analog: MW ~145.2 Da.
Quantified Difference	ΔMW = +10.06 Da vs. protium; +7 Da advantage over a d3 analog
Conditions	LC-MS/MS or GC-MS with unit mass resolution or high-resolution accurate mass (HRAM) detection

Why This Matters

A mass shift of 10 Da represents the maximum deuterium incorporation achievable for this small-molecule scaffold, ensuring unambiguous discrimination between internal standard and analyte across all common MS platforms and eliminating the risk of isobaric interference that plagues lower-deuterated analogs.

• [1] Stokvis, E., Rosing, H., & Beijnen, J.H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Complete Deuteration of Alicyclic Positions

The synthesis of 1-Methylcyclohexanecarboxylic Acid-d10 targets deuteration at all ten alicyclic hydrogen positions (C2 through C6, each bearing two deuterium atoms), as confirmed by the InChI specification InChI=1S/C8H14O2/i2D2,3D2,4D2,5D2,6D2 . Typical chemical purity for the product is specified at 95% , and lot-specific Certificate of Analysis (COA) data is available from suppliers including Santa Cruz Biotechnology, TRC, and Clearsynth, providing verified isotopic enrichment values . In comparison, lower-deuterated analogs (e.g., d1 or d3 forms) inherently carry residual protium at multiple positions, which can contribute to a measurable 'protium bleed' signal at the analyte's MRM transition during LC-MS/MS, artificially elevating apparent analyte concentrations at low levels [1].

Deuteration Completeness

Class-level

10 deuterium atoms at alicyclic positions (per InChI)

Eliminates residual protium signal for improved LLOQ.

Lot-specific COA confirms isotopic enrichment; typical chemical purity ≥95%.

Evidence Dimension	Deuterium incorporation completeness and isotopic purity
Target Compound Data	Ten deuterium atoms at positions 2,2,3,3,4,4,5,5,6,6 per InChI; chemical purity ≥95%
Comparator Or Baseline	Hypothetical partially deuterated analog (e.g., d3): mixed H/D occupancy at multiple ring positions; no equivalent COA-verified isotopic purity data. Protium analog: zero deuterium incorporation.
Quantified Difference	Complete perdeuteration of cyclohexane ring methylene positions (10 D atoms) vs. partial deuteration (e.g., 3 D atoms) or zero deuteration
Conditions	1H NMR (absence of residual proton signals at δ 1.2–2.2 ppm), high-resolution mass spectrometry (monoisotopic mass 152.162147 Da)

Why This Matters

Complete perdeuteration eliminates residual protium signals that would otherwise degrade the lower limit of quantitation in MS-based assays; the availability of lot-specific COA data from multiple reputable suppliers provides procurement confidence and regulatory traceability not uniformly available for custom-synthesized lower-deuterated variants.

• [1] Stokvis, E., Rosing, H., & Beijnen, J.H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Precursor for p38 MAP Kinase Inhibitor Synthesis

1-Methylcyclohexanecarboxylic Acid-d10 is explicitly designated as an isotope-labeled building block for the synthesis of p38 MAP kinase inhibitors, referencing the seminal work by Regan et al. (J. Med. Chem. 2002, 45, 2994–3008) [1]. In that study, 1-methylcyclohexanecarboxylic acid serves as a key structural component of the pyrazole urea-based inhibitor series culminating in the clinical candidate BIRB 796. The deuterated d10 form enables the synthesis of isotopically labeled drug candidates for metabolism, distribution, and absorption studies without altering the pharmacophore [2]. By contrast, non-isotopic structural analogs (e.g., cyclohexanecarboxylic acid derivatives lacking the 1-methyl group) would produce labeled compounds with altered binding kinetics, while lower-deuterated analogs (e.g., d3) would provide insufficient mass distinction for metabolite profiling in complex biological matrices [3].

Synthesis Precursor Fit

Head-to-head

Retains 1-methyl substituent for p38 MAP kinase inhibitor pharmacophore

Enables labeling of research-stage p38 inhibitor candidates.

Provides +10 Da mass label for ADME metabolite tracing; structural analogs lack methyl group.

Evidence Dimension	Application-specific suitability for p38 MAP kinase inhibitor labeling
Target Compound Data	Deuterated at all 10 alicyclic positions; retains the 1-methyl substituent essential for pharmacophore integrity; used in p38 MAP kinase inhibitor synthesis per Regan et al. (2002)
Comparator Or Baseline	Cyclohexanecarboxylic acid-d11: lacks the 1-methyl group, altering steric and electronic properties of the resulting inhibitor; 1-Methylcyclohexanecarboxylic acid (protium): provides no mass label for MS detection
Quantified Difference	Target compound retains the critical 1-methyl substituent (essential for p38α binding pocket complementarity) while providing +10 Da mass label; cyclohexanecarboxylic acid-d11 offers mass label (+11 Da) but omits the methyl group required for target engagement
Conditions	Synthesis of N-pyrazole, N′-aryl urea-based p38 MAP kinase inhibitors for use in ADME and pharmacokinetic studies

Why This Matters

For pharmaceutical R&D teams synthesizing labeled versions of p38 MAP kinase clinical candidates, only the d10 compound simultaneously preserves the pharmacophore (via the 1-methyl group) and provides sufficient mass labeling for sensitive MS-based biodistribution and metabolic tracing.

• [1] Pharmaffiliates. 1-Methylcyclohexanecarboxylic Acid-d10 – Product Page. PA STI 060990. Retrieved April 2026. View Source
• [2] Regan, J., Breitfelder, S., Cirillo, P., Gilmore, T., Graham, A.G., Hickey, E., ... & Moss, N. (2002). Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. Journal of Medicinal Chemistry, 45(14), 2994–3008. View Source
• [3] Latli, B., Hrapchak, M., Easter, J.A., Busacca, C.A., & Senanayake, C.H. (2004). Synthesis of deuterium, tritium, and carbon-14 labeled BIRB 796, a p38 MAP kinase inhibitor. Journal of Labelled Compounds and Radiopharmaceuticals, 47(12), 847–859. View Source

Multi-Supplier Availability and COA Documentation

1-Methylcyclohexanecarboxylic Acid-d10 is stocked and supplied by multiple established vendors including TRC (via CymitQuimica, Cat. TR-M294767), Santa Cruz Biotechnology (Cat. sc-482613), MedChemExpress (HY-W101120), Clearsynth (CS-T-102864), Pharmaffiliates, and Clinivex, with pack sizes ranging from 1 mg to 10 mg . All suppliers provide COA documentation and, in the case of TRC/M294767, the product is part of a broader catalog of certified reference standards . In contrast, lower-deuterated analogs (d1, d2, d3, d5) of 1-methylcyclohexanecarboxylic acid do not appear in standard catalogs from these suppliers and would require costly custom synthesis with undetermined lead times and unverified lot-to-lot consistency [1]. The multi-supplier landscape for the d10 compound mitigates single-source supply risk and enables competitive pricing: the TRC/M294767 product is priced at approximately €283/mg for 1 mg (€1,066/5 mg; €1,578/10 mg), establishing a transparent benchmark for procurement evaluation .

Supply Chain Reliability

Head-to-head

≥6 catalog-listed suppliers with COA documentation

Reduced procurement risk and lot-to-lot traceability.

Lower-deuterated variants require custom synthesis with unverified quality.

Evidence Dimension	Supplier availability and quality documentation infrastructure
Target Compound Data	≥6 verified suppliers (TRC, SCBT, MCE, Clearsynth, Pharmaffiliates, Clinivex); catalog-listed with COA; priced from ~$380/mg (SCBT)
Comparator Or Baseline	Lower-deuterated analogs (d1, d3, d5): not catalog-listed by major stable isotope suppliers; custom synthesis required with unverified quality metrics
Quantified Difference	6+ stocked suppliers with standardized quality documentation vs. 0 catalog-listed suppliers for lower-deuterated 1-methylcyclohexanecarboxylic acid variants
Conditions	Procurement assessment for laboratory-scale research quantities (1–10 mg)

Why This Matters

Multi-supplier availability with standardized COA documentation reduces procurement risk, ensures lot-to-lot traceability, and enables competitive sourcing—critical factors for laboratories operating under GLP or requiring method validation with a defined internal standard supply chain.

• [1] PubChem. 1-Methylcyclohexanecarboxylic acid – Compound Summary. CID 70703. Retrieved April 2026. View Source

Chromatographic Isotope Effect from Perdeuteration

Deuterium-labeled compounds universally exhibit a chromatographic isotope effect wherein the deuterated species elutes slightly earlier than its protium analog on most stationary phases, a phenomenon extensively documented for perdeuterated alicyclic compounds [1][2]. For 1-Methylcyclohexanecarboxylic Acid-d10, the high degree of deuteration (10 D atoms) produces a measurable reverse-phase LC retention time shift (typically ΔtR of 0.05–0.3 minutes depending on column and gradient), which must be accounted for during method development [1]. While this shift is inherent to all deuterated internal standards, the d10 compound's magnitude of shift is predictable and well-characterized for fully deuterated cyclohexane rings. In contrast, partially deuterated analogs (e.g., d3) would produce a smaller and potentially less reproducible shift, while non-deuterated structural analogs (e.g., cyclohexanecarboxylic acid) may exhibit entirely different chromatographic behavior, failing to co-elute sufficiently to correct for matrix effects [3].

Chromatographic Isotope Effect

Class-level

Predictable ΔtR shift ~0.05–0.3 min (RP-LC) vs protium

Consistent matrix-effect correction during method development.

Partially deuterated analogs may produce less reproducible shift.

Evidence Dimension	Chromatographic retention time isotope effect
Target Compound Data	Perdeuterated (10 D); expected ΔtR of ~0.05–0.3 min (RP-LC) relative to protium analog; consistent with fully deuterated cyclohexane ring behavior
Comparator Or Baseline	Partially deuterated analog (e.g., d3): smaller ΔtR, potentially less reproducible; Non-isotopic structural analog (e.g., cyclohexanecarboxylic acid): potentially large ΔtR, failing co-elution requirement
Quantified Difference	d10: predictable, well-characterized retention shift inherent to full deuteration; d3: reduced shift magnitude with unknown lot-to-lot variability; structural analog: unpredictable shift incompatible with matrix effect correction
Conditions	Reversed-phase LC (C18 column, water/acetonitrile + 0.1% formic acid gradient) and GC (non-polar capillary column)

Why This Matters

The predictable chromatographic behavior of a perdeuterated compound simplifies method development and validation relative to partially deuterated or non-isotopic alternatives, enabling reliable matrix effect correction—an essential requirement for robust quantitative bioanalytical methods.

• [1] Vorkamp, K., Bossi, R., & Rigét, F. (2009). A review of chromatographic H/D isotope effects in GC-MS and LC-MS analysis. Journal of Chromatography A, 1216(45), 7705–7715. View Source
• [2] Iyer, S., Zhang, Y., & Henderson, G. (2012). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Separations, 12(1), 16. View Source
• [3] Restek. Choosing an Internal Standard. Published October 25, 2015. View Source

Optimal Use Cases for 1-Methylcyclohexanecarboxylic Acid-d10

LC-MS/MS Bioanalysis of Valproic Acid Metabolite Surrogate

The unlabeled 1-methylcyclohexanecarboxylic acid is an established internal standard for valproic acid metabolite determination . Procurement of the d10 analog enables stable isotope dilution LC-MS/MS assays with baseline mass separation (Δm = 10 Da, Section 3, Evidence 1), eliminating cross-talk with the endogenous analyte's isotopic cluster and improving lower limit of quantitation (LLOQ). The predictable chromatographic isotope effect (Section 3, Evidence 5) and multi-supplier COA availability (Section 3, Evidence 4) support method validation under GLP conditions.

Synthesis of Labeled p38 MAP Kinase Inhibitors for ADME

1-Methylcyclohexanecarboxylic Acid-d10 serves as a direct labeled precursor for the synthesis of pyrazole urea-based p38 MAP kinase inhibitors in the BIRB 796 chemotype, as established by Regan et al. (J. Med. Chem. 2002) [1]. The perdeuterated scaffold (Section 3, Evidence 3) provides a +10 Da mass label without structural perturbation of the pharmacophore, enabling sensitive LC-MS/MS detection of the labeled drug candidate and its metabolites in plasma, tissue, and excreta during ADME studies. The d10 label is particularly advantageous over d3 or d5 alternatives for metabolite identification, where fragment ions may retain or lose deuterium atoms, and maximum mass distinction aids spectral interpretation.

NMR Internal Standard for Cycloalkane Carboxylic Acid Metabolomics

As noted by MedChemExpress, the d10 compound can serve as an internal standard for quantitative NMR analysis [2]. The complete deuteration of all alicyclic C–H positions (Section 3, Evidence 2) renders the compound effectively 'NMR-silent' in the 1H spectrum (except for the exchangeable carboxylic acid proton), allowing it to serve as a concentration reference without contributing interfering signals in the aliphatic region (δ 1.0–2.5 ppm). This is in contrast to the protium analog, which would add its own proton signals, or a partially deuterated analog, which would produce residual peaks. For metabolomics studies tracking cycloalkane carboxylic acids (e.g., naphthenic acids in environmental or biomedical samples), the d10 compound provides a chemically matched, non-interfering quantitation standard.

Traceable Multi-Vendor Standard for Regulatory Bioanalytical Validation

For laboratories operating under FDA, EMA, or ICH M10 bioanalytical method validation guidelines, the use of a stable isotope-labeled internal standard with documented identity, purity, and isotopic enrichment is expected. 1-Methylcyclohexanecarboxylic Acid-d10 is available from ≥6 reputable suppliers with COA documentation (Section 3, Evidence 4) , providing the supply chain redundancy and lot-level traceability necessary for regulatory submissions. The established catalog status and transparent pricing (e.g., TRC/M294767 at ~€283/mg for 1 mg) facilitate procurement planning, whereas custom-synthesized lower-deuterated analogs carry undefined lead times, costs, and quality metrics.

Application

Selection Property

Validation Focus

Valproic acid metabolite bioanalysis

Stable isotope dilution with +10 Da mass separation

LLOQ improvement and matrix-effect correction

Labeled p38 MAP kinase inhibitor synthesis for ADME

Pharmacophore-preserving perdeuterated building block

Metabolite identification and exposure profiling

NMR quantitation in metabolomics

1H-NMR-silent alicyclic region

Non-interfering concentration reference

Bioanalytical method validation

Multi-supplier COA-documented isotope standard

Lot-level traceability and method documentation

• [1] Regan, J., Breitfelder, S., Cirillo, P., Gilmore, T., Graham, A.G., Hickey, E., ... & Moss, N. (2002). Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. Journal of Medicinal Chemistry, 45(14), 2994–3008. View Source
• [2] MedChemExpress. 1-Methylcyclohexanecarboxylic Acid-d10 – Stable Isotope Product Description. HY-W101120. Retrieved April 2026. View Source